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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Xanthiazone is a thiazinedione compound that has been identified from Xanthium strumarium.

[1] Proper preparation of a stock solution is the first critical step for any in vitro or in vivo study

to ensure accurate and reproducible results. This document provides a detailed protocol for the

preparation of a Xanthiazone stock solution, including its physicochemical properties and

recommendations for storage.

Physicochemical Properties of Xanthiazone
A summary of the key physicochemical properties of Xanthiazone is presented in the table

below. This information is essential for calculating the required mass of the compound to

achieve a desired stock solution concentration.
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Property Value Reference

Molecular Formula C₁₁H₁₃NO₃S [1][2]

Molecular Weight 239.29 g/mol [1]

CAS Number 212701-97-8 [1]

Synonym

7-(hydroxymethyl)-8,8-

dimethyl-4H-1,4-

benzothiazine-3,5-dione

[2]

Solubility
Specific solubility data for Xanthiazone in common laboratory solvents is not readily available.

However, based on the solubility of structurally related compounds such as xanthine

derivatives, it is anticipated that Xanthiazone has low solubility in water and higher solubility in

organic solvents like dimethyl sulfoxide (DMSO).[3][4] Therefore, DMSO is the recommended

solvent for preparing a concentrated stock solution.

Experimental Protocol: Preparation of a 10 mM
Xanthiazone Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Xanthiazone in DMSO.

Materials:

Xanthiazone powder

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer
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(Optional) Sonicator

Procedure:

Determine the required mass of Xanthiazone:

Use the following formula to calculate the mass of Xanthiazone needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mM x

239.29 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x 239.29 g/mol

/ 1000 = 2.39 mg

Weighing Xanthiazone:

Carefully weigh out the calculated mass of Xanthiazone powder using an analytical

balance.

Transfer the powder to a sterile microcentrifuge tube or an amber glass vial.

Dissolving in DMSO:

Add the desired volume of DMSO to the tube or vial containing the Xanthiazone powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved. If not,

continue vortexing. Gentle warming or brief sonication may aid in dissolving the

compound, but care should be taken to avoid degradation.

Storage of the Stock Solution:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[4]

Store the aliquots in tightly sealed tubes or vials at -20°C or -80°C.[4][5]
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Based on stability data for similar compounds, the stock solution is expected to be stable

for at least one month at -20°C and for up to six months or longer at -80°C.[4][5]

Preparation of Working Solutions:

To prepare a working solution for your experiment, thaw an aliquot of the Xanthiazone stock

solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer.

Important: It is crucial to ensure that the final concentration of DMSO in the working solution

is not toxic to the cells or organism being studied. Typically, the final DMSO concentration

should be kept below 0.5%, although this can be cell-line dependent.[6]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Xanthiazone stock

solution.
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Workflow for Xanthiazone Stock Solution Preparation
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Caption: A flowchart outlining the process of preparing a Xanthiazone stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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